{3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine

• IUPAC Name: 3-[4-(aminomethyl)pyridin-3-yl]oxy-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C11H19N3O/c1-14(2)6-3-7-15-11-9-13-5-4-10(11)8-12/h4-5,9H,3,6-8,12H2,1-2H3
• InChI Key: UTVASXIULPHJHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC1=C(C=CN=C1)CN
• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• CAS No.: 1500008-67-2

Description

{3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine is a chemical compound with the molecular formula C11H19N3O and a molecular weight of 209.29 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of {3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine typically involves the reaction of 4-(aminomethyl)pyridine with 3-(dimethylamino)propyl chloride under controlled conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

{3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding N-oxides, while reduction can lead to the formation of secondary amines.

Scientific Research Applications

{3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of {3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

{3-[3-(Dimethylamino)propoxy]pyridin-4-yl}methanamine can be compared with other similar compounds, such as:

Pyrrolidine derivatives: These compounds share a similar nitrogen-containing ring structure and are known for their biological activities.

Pyridine derivatives: Compounds with a pyridine ring are widely studied for their chemical and biological properties.

The uniqueness of this compound lies in its specific structural features and the presence of both dimethylamino and methanamine groups, which contribute to its distinct chemical and biological properties.